Cas no 2580234-41-7 (3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 2580234-41-7
• MF: C₂₀H₁₇NO₄S
• MW: 367.41828417778
• CID: 5662645
• PubChem ID: 165888107
• Update Time: 2025-05-21

3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-4-(4-methylphenyl)thiophene-2-carboxylic acid
• EN300-27723450
• 2580234-41-7
• 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C20H17NO4S/c1-13-7-9-15(10-8-13)16-12-26-18(19(22)23)17(16)21-20(24)25-11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： FASJICGGQZZUAX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 367.08782920g/mol
• Monoisotopic Mass: 367.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid

3-{(Benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid (CAS No: 2580234-41-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule incorporates a thiophene ring, a benzyloxy carbonyl amino group, and a 4-methylphenyl substituent, making it a complex yet intriguing compound for research and development.

Recent studies have highlighted the importance of thiophene derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzyloxy carbonyl amino group in this compound suggests potential applications in peptide synthesis and as a protecting group in organic synthesis. Additionally, the 4-methylphenyl substituent introduces steric and electronic effects that can influence the molecule's reactivity and stability, making it a valuable compound for exploring structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, the preparation of 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct the thiophene core and introduce the desired substituents. These methods not only demonstrate the versatility of thiophene chemistry but also pave the way for the synthesis of more complex derivatives with tailored properties.

The biological evaluation of this compound has revealed promising results in vitro, particularly in terms of its ability to inhibit certain enzymes associated with inflammatory pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Furthermore, preliminary data suggest that it may possess antioxidant properties, which could be exploited in the development of nutraceuticals or cosmeceuticals.

In terms of material science applications, thiophene derivatives like 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid are being explored as candidates for organic electronics due to their conjugated π-systems and potential for charge transport. Recent advancements in thin-film transistor (TFT) technology have highlighted the importance of such molecules as semiconductors, where their electronic properties can be fine-tuned through substitution patterns.

Looking ahead, the development of novel synthetic routes for this compound remains a critical area of research. Scientists are increasingly focusing on sustainable methodologies that minimize waste and reduce environmental impact. For example, catalytic asymmetric synthesis approaches are being investigated to construct chiral centers within the molecule efficiently. Additionally, computational chemistry tools are being utilized to predict the optimal reaction pathways and optimize synthetic strategies.

In conclusion, 3-{(benzyloxy)carbonylamino}-4-(4-methylphenyl)thiophene-2-carboxylic acid represents a fascinating compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it an attractive candidate for both fundamental research and applied development. As our understanding of its chemical behavior deepens, we can expect new insights into its potential uses in medicine, materials science, and beyond.